molecular formula C9H9ClO4S B1172456 DISPERSE ORANGE 45 CAS No. 12223-27-7

DISPERSE ORANGE 45

Cat. No.: B1172456
CAS No.: 12223-27-7
InChI Key:
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Description

Disperse Orange 45: is a synthetic dye belonging to the class of disperse dyes, which are primarily used for dyeing synthetic fibers such as polyester, acetate, and polyamide. Disperse dyes are characterized by their water-insolubility and ability to penetrate synthetic fibers, where they are held in place by physical forces without forming chemical bonds . This compound is known for its vibrant orange hue and is widely used in the textile industry.

Preparation Methods

The synthesis of Disperse Orange 45 typically involves the diazotization of an aromatic amine followed by coupling with a suitable coupling component. One common method involves the following steps:

    Diazotization: An aromatic amine, such as aniline, is diazotized using sodium nitrite and hydrochloric acid at low temperatures.

    Coupling: The diazonium salt formed is then coupled with a coupling component, such as N,N-dicyanoethyl aniline, in the presence of a base like sodium acetate.

    Isolation: The resulting dye is isolated by filtration, washed, and dried.

Industrial production methods often involve optimization techniques to enhance yield and purity. For example, a one-pot synthesis method has been developed to streamline the process and reduce costs .

Chemical Reactions Analysis

Disperse Orange 45 undergoes various chemical reactions, including:

Common reagents used in these reactions include sodium nitrite, hydrochloric acid, sodium acetate, and sodium dithionite. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Disperse Orange 45 has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of Disperse Orange 45 involves its interaction with synthetic fibers through physical forces such as Van der Waals forces and dipole interactions. The dye molecules penetrate the fibers and are held in place without forming chemical bonds. This interaction is facilitated by the dye’s molecular structure, which allows it to diffuse into the fiber matrix .

Comparison with Similar Compounds

Disperse Orange 45 can be compared with other disperse dyes, such as Disperse Orange 3 and Disperse Red 11. While all these dyes share similar applications in the textile industry, they differ in their chemical structures and resulting colors. Disperse Orange 3, for example, is known for causing severe dermatitis, highlighting the importance of selecting appropriate dyes based on their safety profiles .

Similar Compounds

This compound stands out due to its specific hue and relatively lower allergenic potential compared to some other disperse dyes.

Properties

CAS No.

12223-27-7

Molecular Formula

C9H9ClO4S

Molecular Weight

0

Origin of Product

United States

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